Cas no 1186637-76-2 (3-bromo-6-chloro-5-methylpyridine-2-carbonitrile)

• Product Name: 3-bromo-6-chloro-5-methylpyridine-2-carbonitrile
• CAS No: 1186637-76-2
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD26904955
• CID: 5612882
• PubChem ID: 86652350
• Update Time: 2024-11-07

3-bromo-6-chloro-5-methylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• KTNIOKHUGSUQRF-UHFFFAOYSA-N
• 3-bromo-6-chloro-5-methylpicolinonitrile
• 3-bromo-6-chloro-5-methylpyridine-2-carbonitrile
• SCHEMBL1007014
• EN300-3239372
• 1186637-76-2
• Z1665251732
• 2-Pyridinecarbonitrile, 3-bromo-6-chloro-5-methyl-
• G76387

• MDL： MFCD26904955
• Inchi： 1S/C7H4BrClN2/c1-4-2-5(8)6(3-10)11-7(4)9/h2H,1H3
• InChI Key： KTNIOKHUGSUQRF-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C(C)=C1)Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 330.3±42.0 °C(Predicted)
• pka: -7.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines